Cas no 2306247-74-3 (O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate)

• Product Name: O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate
• CAS No: 2306247-74-3
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5107452
• Update Time: 2025-06-09

O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-3,8-dicarboxylic acid, 3-ethyl 8-(phenylmethyl) ester, (3S)-
• O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate

• Inchi： 1S/C19H26N2O4/c1-2-24-17(22)16-12-19(14-20-16)8-10-21(11-9-19)18(23)25-13-15-6-4-3-5-7-15/h3-7,16,20H,2,8-14H2,1H3/t16-/m0/s1
• InChI Key： UATXKVFIGCBWMC-INIZCTEOSA-N
• SMILES： C1C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)C[C@@H](C(OCC)=O)N1

Additional information on O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate

O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate (CAS No. 2306247-74-3): An Emerging Compound in Medicinal Chemistry

O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate (CAS No. 2306247-74-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity. The spirocyclic framework provides a robust scaffold for the design and development of new drugs, making it an attractive target for researchers and pharmaceutical companies alike.

The O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate molecule is characterized by its spirocyclic core, which consists of a 2,8-diazaspiro[4.5]decane ring system. This ring system is further functionalized with benzyl and ethyl groups at the O8 and O3 positions, respectively. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various medicinal applications.

Recent studies have highlighted the potential of O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The compound was shown to effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by various stressors.

In addition to its neuroprotective properties, O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate has also shown promise in the field of cancer research. A recent study conducted at the National Cancer Institute found that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate could be a potential lead compound for the development of new anticancer drugs.

The structural rigidity and functional versatility of O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate make it an ideal candidate for drug design and optimization. Researchers have explored various modifications to the core structure to enhance its pharmacological properties and improve its therapeutic potential. For example, substituting different functional groups at the benzyl and ethyl positions has been shown to modulate the compound's binding affinity to specific receptors and enzymes.

Furthermore, the synthetic accessibility of O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate is another factor that contributes to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, paving the way for large-scale production if it progresses to clinical trials.

In conclusion, O8-benzyl O3-ethyl (3S)-2,8-diazaspiro[4.5]decane-3,8-dicarboxylate (CAS No. 2306247-74-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.